Aldicarb

Specification

• Description: Aldicarb appears as white crystals with a slightly sulfurous odor. Commercial formulations are granular Used as an insecticide, acaricide, and nematocide. (EPA, 1998)
• CAS No.: 116-06-3
• Molecular Formula: C7H14N2O2S; C7H14N2O2S; CH3SC(CH3)2CH=NOCONHCH3
• Molecular Weight: 190.27 g/mol
• IUPAC Name: [(Z)-(2-methyl-2-methylsulfanylpropylidene)amino] N-methylcarbamate
• Standard InChI: InChI=1S/C7H14N2O2S/c1-7(2,12-4)5-9-11-6(10)8-3/h5H,1-4H3,(H,8,10)/b9-5-
• Standard InChI Key: QGLZXHRNAYXIBU-UITAMQMPSA-N
• Isomeric SMILES: CC(C)(/C=N\OC(=O)NC)SC
• Impurities: Impurities likely to be present in technical aldicarb in concentrations of over 100 ppm include the following: (CH3)2C(SCH3)CH:NOH, (CH3)2C(OC2H5)CH:NOCONHCH3, (CH3)2C(SOCH3)CH:NOCONHCH3, (CH3)2C(SCH3)CN, CH3NHCONHCH3, CH3NHCONC(CONHCH3)CH3, (CH3)2C(SCH3)CH:NOCON(CONHCH3)CH3
• SMILES: CC(C)(C=NOC(=O)NC)SC
• Canonical SMILES: CC(C)(C=NOC(=O)NC)SC
• Appearance: Assay:≥98%A crystalline solid
• Boiling Point: Decomposes (NTP, 1992); decomposes
• Colorform: Crystals from isopropyl ether
• Melting Point: 210 to 214 °F (EPA, 1998); 99-100 °C; 100 °C; 210-214 °F